Cas no 4553-21-3 (1-(2-Aminoethyl)-4-benzylpiperazine)

• Product Name: 1-(2-Aminoethyl)-4-benzylpiperazine
• CAS No: 4553-21-3
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• MDL: MFCD00831097
• CID: 85090
• PubChem ID: 2735331
• Update Time: 2025-04-18

1-(2-Aminoethyl)-4-benzylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Benzylpiperazin-1-yl)ethanamine
• 1-(2-Aminoethyl)-4-benzylpiperazine
• 2-(4-benzylpiperazino)ethan-1-amine
• 2-(1-benzylpiperazin-4-yl)ethylamine
• 2-(4-benzyl-1-piperazinyl)ethanamine
• 2-(4-Benzyl-1-piperazinyl)ethylamine
• 2-(4-Benzylpiperazin-1-Yl)Ethan-1-Amine
• 2-(4-benzylpiperazin-1-yl)-ethylamine
• 2-(4-benzyl-piperazino)-ethylamine
• 2-[4-(phenylmethyl)-1-piperazinyl]ethylamine
• 2-[4-benzylpiperazinyl]ethyla
• 4-Benzyl-1-piperazineethanamine
• A7171
• SCHEMBL249489
• CS-0308090
• 1-(2-Aminoethyl)-4-benzyl piperazine
• 2-(4-benzyl-piperazin-1-yl)-ethylamine
• MFCD00831097
• SY004160
• 4553-21-3
• J-505903
• CXEJMFLWEVKOGS-UHFFFAOYSA-N
• DTXSID90370683
• 2-(4-Benzylpiperazin-1-yl)ethylamine
• PS-3043
• EN300-10720
• 4-benzylpiperazin-1 ylethylamine
• 1-(2-Aminoethyl)-4-benzyl-piperazine
• AKOS000201662
• STR07724
• FT-0604312
• 4-benzylpiperazin-1ylethylamine
• HMS1717D15
• BBL029045
• STL151436

• MDL： MFCD00831097
• Inchi： 1S/C13H21N3/c14-6-7-15-8-10-16(11-9-15)12-13-4-2-1-3-5-13/h1-5H,6-12,14H2
• InChI Key： CXEJMFLWEVKOGS-UHFFFAOYSA-N
• SMILES： N1(CCN)CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 219.17400
• Monoisotopic Mass: 219.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6

Experimental Properties

• Color/Form: liquid
• Density: 1.053±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 247 ºC
• Boiling Point: 118 °C
• Flash Point: 154.6°C
• Solubility: Dissolution (81 g/l) (25 º C),
• PSA: 32.50000
• LogP: 1.33900
• Sensitiveness: Air Sensitive
• Solubility: Uncertain

1-(2-Aminoethyl)-4-benzylpiperazine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S26-S36/37/39-S37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38